(Z)-allyl 2-((3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: prop-2-enyl 2-[[(2Z)-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C23H22O8/c1-5-8-29-21(24)13-30-15-6-7-16-17(12-15)31-18(22(16)25)9-14-10-19(26-2)23(28-4)20(11-14)27-3/h5-7,9-12H,1,8,13H2,2-4H3/b18-9-
• InChI Key: JHMLDJBQZDQSIH-NVMNQCDNSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OCC=C
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OCC=C
• Molecular Formula: C23H22O8
• Molecular Weight: 426.4 g/mol

Description

The compound contains a benzofuran moiety, which is a heterocyclic compound consisting of fused benzene and furan rings. It also contains a trimethoxybenzylidene moiety, which is a derivative of benzene with three methoxy groups and a formyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring, a trimethoxybenzylidene moiety, and an allyl group. The exact structure would need to be confirmed using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzofuran and trimethoxybenzylidene moieties. The allyl group could potentially undergo reactions typical of alkenes, such as addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Typically, factors such as polarity, molecular weight, and the presence of functional groups would influence properties such as solubility, melting point, and boiling point.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could involve synthesizing this compound and studying its physical and chemical properties. Potential applications could be explored based on the biological activity of similar compounds.

Mechanism of Action

Target of Action

Similar compounds with a 3,4,5-trimethoxycinnamamide scaffold have shown prominent activity against cancer cell lines . Therefore, it’s plausible that this compound may also target cancer cells.

Mode of Action

Compounds with similar structures have been known to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

Natural products with similar structures often allow the possibility for biological activity or structural modification to improve potency and pharmacokinetics .

Result of Action

Compounds with similar structures have shown prominent activity against cancer cell lines , suggesting that this compound may also have anticancer effects.

Action Environment

It’s known that environmental factors can significantly influence the action of similar compounds .